Cas no 502685-67-8 (5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine
• CAS No: 502685-67-8
• MF: C₈H₇FN₄
• MW: 178.166383981705
• MDL: MFCD05182371
• CID: 1076424
• PubChem ID: 3767485
• Update Time: 2025-05-20

5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine
• 3-(3-Fluorophenyl)-1H-1,2,4-triazol-5-amine
• 010604
• 3-(3-fluorophenyl)-1H-1,2,4-triazole-5-ylamine
• AC1MXLEK
• Ambcb4040421
• CTK7C1807
• MolPort-004-317-661
• SBB051551
• ZERO
• DTXSID20396139
• AKOS000156061
• 5-(3-fluorophenyl)-4H-1,2,4-triazol-3-amine(SALTDATA: FREE)
• BS-38131
• MFCD05182371
• F83425
• 3-(3-Fluorophenyl)-1H-1,2,4-triazol-5-ylamine
• 5-(3-Fluorophenyl)-1,2-dihydro-3h-1,2,4-triazol-3-imine
• 5-(3-fluorophenyl)-1H-1,2,4-triazol-3-amine
• AO-365/43467497
• EN300-6488819
• CS-0269148
• AKOS015959964
• SCHEMBL18278661
• SY361850
• STL300301
• Z285159020
• 502685-67-8
• 5-Amino-3-(3-fluorophenyl)-1H-1,2,4-triazole

• MDL： MFCD05182371
• Inchi： 1S/C8H7FN4/c9-6-3-1-2-5(4-6)7-11-8(10)13-12-7/h1-4H,(H3,10,11,12,13)
• InChI Key： MDZOXXNHEDMHEZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC(N)=NN1

Computed Properties

• Exact Mass: 178.06547440g/mol
• Monoisotopic Mass: 178.06547440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine

5-(3-Fluorophenyl)-4H-1,2,4-Triazol-3-Amine: A Comprehensive Overview

The compound with CAS No. 502685-67-8, known as 5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring system with a fluorophenyl substituent. The 1,2,4-triazole core is a heterocyclic aromatic compound that is widely studied due to its versatile reactivity and potential applications in drug design. The presence of the 3-fluorophenyl group introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring novel chemical reactions and bioactive molecules.

Recent studies have highlighted the potential of 5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine in various chemical transformations. For instance, its ability to act as a nucleophile in click chemistry reactions has been explored in depth. Click chemistry, a methodology that emphasizes the use of efficient and selective reactions to build complex molecules, has benefited from the reactivity of this compound. Researchers have demonstrated that the triazole ring can undergo [1,2]-shifts under specific conditions, leading to the formation of new heterocyclic frameworks. These findings underscore the importance of understanding the dynamic behavior of such compounds in synthetic chemistry.

In addition to its synthetic applications, 5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine has shown promise in pharmacological studies. The triazole moiety is known for its ability to modulate biological activity by influencing hydrogen bonding and π-interactions. Recent investigations have focused on its potential as an inhibitor of certain enzymes and receptors. For example, studies have revealed that this compound exhibits moderate activity against kinases involved in cancer cell proliferation. While further research is needed to establish its therapeutic potential, these early findings suggest that it could serve as a lead compound for drug development.

The synthesis of 5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine typically involves multi-step processes that highlight the versatility of triazole chemistry. One common approach involves the reaction of 1-aminoanthraquinone derivatives with fluorobenzene derivatives under catalytic conditions. This method not only demonstrates the feasibility of constructing complex heterocycles but also opens avenues for exploring related compounds with diverse substituents. The use of transition metal catalysts has further enhanced the efficiency of these reactions, making them more amenable to large-scale production.

From an environmental standpoint, the stability and biodegradability of 5-(3-Fluorophenyl)-4H-1,2,4-triazol-3-amine are critical considerations. Preliminary studies indicate that this compound exhibits moderate persistence in aqueous environments under certain conditions. However, further research is required to fully understand its environmental impact and develop strategies for minimizing any adverse effects.

In conclusion, 5-(3-fluorophenyl)-4H-1,2,4-triazol-3-amine (CAS No. 502685678) stands out as a valuable molecule with significant potential in both synthetic and pharmacological research. Its unique structure and reactivity make it a compelling subject for further investigation across multiple disciplines. As researchers continue to explore its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its practical implications.